Tubulin Polymerization Inhibition Potency: Hit 9 vs. Its Direct Lead-Optimized Analog E27 vs. Further Optimized G13
In a direct head-to-head comparison from the same study, Tubulin inhibitor 12 (Hit 9) inhibited tubulin polymerization with an IC50 of 25.3 μM, representing the baseline activity of the 2-aryl-4-amide-quinoline scaffold [1]. Structural optimization of the C4-amide side chain yielded analog E27 (Tubulin inhibitor 13) with an improved IC50 of 16.1 μM — a 1.57-fold enhancement [1]. Further truncation and optimization at both the C4 and C2 positions produced G13 with an IC50 of 13.5 μM — a 1.87-fold improvement over Hit 9 [2]. For context, the classical colchicine-site ligand colchicine itself exhibits tubulin polymerization IC50 values ranging from approximately 2.0 to 9.8 μM across published biochemical assays, placing Hit 9 at a distinctly lower potency tier [3].
| Evidence Dimension | Tubulin polymerization inhibition (IC50, biochemical assay) |
|---|---|
| Target Compound Data | IC50 = 25.3 μM (Tubulin inhibitor 12 / Hit 9) |
| Comparator Or Baseline | E27: IC50 = 16.1 μM (1.57× more potent); G13: IC50 = 13.5 μM (1.87× more potent); Colchicine: IC50 ≈ 2.0–9.8 μM (class-level baseline) |
| Quantified Difference | Hit 9 is 1.57-fold less potent than E27 and 1.87-fold less potent than G13 in tubulin polymerization inhibition; approximately 3–12 fold less potent than colchicine depending on assay conditions |
| Conditions | In vitro tubulin polymerization biochemical assay; purified tubulin; compound concentration series; assay performed as described in Liu et al. 2022 Bioorg Chem and Liu et al. 2023 J Enzyme Inhib Med Chem [1][2] |
Why This Matters
This positions Tubulin inhibitor 12 as the essential low-potency reference baseline for SAR studies — any newly synthesized 2-aryl-4-amide-quinoline derivative must be benchmarked against Hit 9 to quantify the magnitude of optimization achieved.
- [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
- [2] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. View Source
- [3] General Physiology and Biophysics Vol.26, p.173-180, 2007; and PMC Table 3: In vitro tubulin polymerization inhibition results (colchicine IC50 range 2.0–9.83 μM across multiple independent biochemical studies). View Source
